tert-Butyl (trans-4-(2-hydroxyethyl)cyclohexyl)carbamate
Overview
Description
“tert-Butyl (trans-4-(2-hydroxyethyl)cyclohexyl)carbamate” is a chemical compound with the CAS Number: 917342-29-1. It has a molecular weight of 243.35 and its molecular formula is C13H25NO3 .
Molecular Structure Analysis
The molecular structure of “tert-Butyl (trans-4-(2-hydroxyethyl)cyclohexyl)carbamate” is based on its molecular formula, C13H25NO3 . The structure includes a tert-butyl group, a carbamate group, and a trans-4-(2-hydroxyethyl)cyclohexyl group.Physical And Chemical Properties Analysis
The physical and chemical properties of “tert-Butyl (trans-4-(2-hydroxyethyl)cyclohexyl)carbamate” include a molecular weight of 243.34 and a molecular formula of C13H25NO3 . It should be stored in a sealed container in a dry room at room temperature .Scientific Research Applications
Chemical Synthesis
“tert-Butyl (trans-4-(2-hydroxyethyl)cyclohexyl)carbamate” is used as a building block in the synthesis of several novel organic compounds . It can be used to create a variety of derivatives, which can then be used in further chemical reactions.
Proteomics Research
This compound, also known as BOC-aminomethyl (trans)-cyclohexanol, finds application in the field of proteomics research. It serves as a protecting group for the free amine (NH2) functionality of cysteine residues in proteins.
Biological Evaluation
The compound has been used in biological evaluation studies . For example, it has been used in the synthesis and characterization of derivatives that have been evaluated for their antibacterial, antifungal, anticancer, antiparasitic, antihistamine, and antidepressive activities .
X-ray Diffraction Studies
The compound has been used in X-ray diffraction studies . These studies can provide valuable information about the compound’s crystal structure, which can be useful in understanding its properties and potential applications .
Palladium-Catalyzed Synthesis
“tert-Butyl carbamate”, a related compound, is used in palladium-catalyzed synthesis of N-Boc-protected anilines . It’s possible that “tert-Butyl (trans-4-(2-hydroxyethyl)cyclohexyl)carbamate” could have similar applications.
Synthesis of Pyrroles
“tert-Butyl carbamate” has been used in the synthesis of tetrasubstituted pyrroles, functionalized with ester or ketone groups at the C-3 position . Again, “tert-Butyl (trans-4-(2-hydroxyethyl)cyclohexyl)carbamate” could potentially be used in a similar manner.
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds have been used in the synthesis of drugs that act on dopamine d3/d2 receptors .
Mode of Action
Based on its structural similarity to other compounds, it may interact with its targets (such as dopamine d3/d2 receptors) and induce changes in their activity .
Biochemical Pathways
If it acts on dopamine d3/d2 receptors, it could potentially influence dopaminergic signaling pathways .
Result of Action
If it acts on dopamine d3/d2 receptors, it could potentially influence neuronal activity and neurotransmission .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. For instance, the compound should be stored in a dry room at normal temperature for optimal stability . Moreover, it should be handled with care as it may cause harm if swallowed .
properties
IUPAC Name |
tert-butyl N-[4-(2-hydroxyethyl)cyclohexyl]carbamate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H25NO3/c1-13(2,3)17-12(16)14-11-6-4-10(5-7-11)8-9-15/h10-11,15H,4-9H2,1-3H3,(H,14,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KTNFSGIXLVLQNK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1CCC(CC1)CCO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H25NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301168955 |
Source
|
| Record name | 1,1-Dimethylethyl N-[trans-4-(2-hydroxyethyl)cyclohexyl]carbamate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301168955 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.34 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
tert-Butyl (trans-4-(2-hydroxyethyl)cyclohexyl)carbamate | |
CAS RN |
917342-29-1 |
Source
|
| Record name | 1,1-Dimethylethyl N-[trans-4-(2-hydroxyethyl)cyclohexyl]carbamate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301168955 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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